3-Methyl-5-(piperazin-1-ylmethyl)-1,2-oxazole

• IUPAC Name: 3-methyl-5-(piperazin-1-ylmethyl)-1,2-oxazole
• InChI: InChI=1S/C9H15N3O/c1-8-6-9(13-11-8)7-12-4-2-10-3-5-12/h6,10H,2-5,7H2,1H3
• InChI Key: IICSMQOSSHSZLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCNCC2
• Molecular Formula: C9H15N3O
• DSSTOX Substance ID: DTXSID80429311
• Molecular Weight: 181.23 g/mol
• CAS No.: 173850-53-8

Description

3-Methyl-5-(piperazin-1-ylmethyl)-1,2-oxazole is a useful research compound. Its molecular formula is C9H15N3O and its molecular weight is 181.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidepressant and Antianxiety Activities

A study designed and synthesized derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, which are structurally similar to 3-Methyl-5-(piperazin-1-ylmethyl)-1,2-oxazole. These compounds exhibited significant antidepressant and antianxiety activities in albino mice, as evidenced by Porsolt’s behavioral despair (forced swimming) test and the plus maze method (J. Kumar et al., 2017).

Tuberculostatic Activity

Another study synthesized derivatives of (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole and (4-phenylpiperazin-1-ylmethyl)-1,2,4-triazole, which showed potential tuberculostatic activity. The minimum inhibiting concentrations (MIC) for these compounds were within 25 - 100 mg/ml (H. Foks et al., 2004).

Antibacterial Activity

A series of 5-(4-methyl-1,2,3-triazole)methyl oxazolidinones were tested against a panel of Gram-positive and Gram-negative clinical isolates. These compounds, structurally related to this compound, showed strong to moderate in vitro antibacterial activity, particularly against resistant Gram-positive pathogenic bacteria (O. Phillips et al., 2009).

Antitumor Activity

In research on DNA-directed alkylating agents, derivatives of 1,2,4-triazolo-piperazines were synthesized and evaluated for DNA affinity and antitumor activity. These compounds, related to this compound, showed promising results (Y. Al-Soud & N. Al-Masoudi, 2004).

Future Directions

The future directions for “3-Methyl-5-(piperazin-1-ylmethyl)-1,2-oxazole” could involve further exploration of its synthesis methods, chemical reactions, and biological activities. It could also involve the development of new synthetic strategies and designing of new isoxazole derivatives based on the most recent knowledge emerging from the latest research.

Mechanism of Action

Target of Action

It is known that isoxazole derivatives, which include 3-methyl-5-(piperazin-1-ylmethyl)-1,2-oxazole, have a wide spectrum of biological activities and therapeutic potential . They have shown prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant .

Mode of Action

The substitution of various groups on the isoxazole ring imparts different activity . This suggests that the compound interacts with its targets in a way that results in changes beneficial for the treatment of various conditions.

Biochemical Pathways

Isoxazole derivatives have been found to exhibit a wide range of pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the wide range of biological activities associated with isoxazole derivatives, it can be inferred that the compound’s action results in a variety of molecular and cellular effects beneficial for the treatment of various conditions .